Cas no 561296-06-8 (2-oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)e thyl 2-(methylsulfanyl)pyridine-3-carboxylate)

• Product Name: 2-oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)e thyl 2-(methylsulfanyl)pyridine-3-carboxylate
• CAS No: 561296-06-8
• MF: C₁₇H₁₅N₃O₄S
• MW: 357.383702516556
• CID: 5986275
• PubChem ID: 5177168
• Update Time: 2025-10-12

2-oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)e thyl 2-(methylsulfanyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)e thyl 2-(methylsulfanyl)pyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 2-(methylthio)-, 2-(3,4-dihydro-3-oxo-1(2H)-quinoxalinyl)-2-oxoethyl ester
• EN300-26610766
• SMR001245880
• Z18836799
• 2-oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate
• AKOS001073062
• 561296-06-8
• 2-Oxo-2-(3-oxo-3,4-dihydroquinoxalin-1(2H)-yl)ethyl 2-(methylthio)nicotinate
• MLS002163493
• HMS3064N23
• starbld0003650
• CHEMBL1551115

• Inchi： 1S/C17H15N3O4S/c1-25-16-11(5-4-8-18-16)17(23)24-10-15(22)20-9-14(21)19-12-6-2-3-7-13(12)20/h2-8H,9-10H2,1H3,(H,19,21)
• InChI Key： KOROPMVLJGAOMN-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(OCC(N1C2=C(C=CC=C2)NC(=O)C1)=O)=O

Computed Properties

• Exact Mass: 357.07832714g/mol
• Monoisotopic Mass: 357.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 691.8±55.0 °C(Predicted)
• pka: 12.55±0.20(Predicted)

Additional information on 2-oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)e thyl 2-(methylsulfanyl)pyridine-3-carboxylate

Professional Introduction to Compound with CAS No. 561296-06-8 and Product Name: 2-oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate

Compound with the CAS number 561296-06-8 and the product name 2-oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

The molecular framework of 2-oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate is characterized by the presence of a pyridine ring, a tetrahydroquinoxaline moiety, and a methylsulfanyl group. These structural elements are known to play crucial roles in modulating biological pathways and have been extensively studied in the development of novel pharmaceutical agents. The pyridine ring, in particular, is a common pharmacophore in many drugs due to its ability to interact with biological targets such as enzymes and receptors.

Recent research has highlighted the importance of tetrahydroquinoxaline derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the 3-oxo-tetrahydroquinoxalin-1-yl group in this compound suggests potential interactions with biological systems that could be exploited for therapeutic purposes. Studies have demonstrated that tetrahydroquinoxalines can inhibit various enzymes and receptors involved in disease pathways, making them attractive candidates for drug development.

The methylsulfanyl group attached to the pyridine ring further enhances the compound's pharmacological profile. Methylsulfanyl groups are known to improve the solubility and bioavailability of molecules, which is critical for their efficacy as pharmaceutical agents. Additionally, this group can participate in hydrogen bonding interactions, which can be important for binding affinity and specificity to biological targets. The combination of these functional groups in 2-oxo-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-1-yl)ethyl 2-(methylsulfanyl)pyridine-3-carboxylate makes it a promising candidate for further investigation.

In the context of current pharmaceutical research, there is a growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathogenesis. The compound with CAS No. 561296-06-8 fits well within this paradigm. Its unique structural features suggest potential applications in treating various diseases by modulating key biological pathways. For instance, studies have shown that pyridine derivatives can inhibit enzymes such as kinases and phosphodiesterases, which are often dysregulated in diseases like cancer and inflammation.

The tetrahydroquinoxalin moiety is particularly noteworthy due to its ability to interact with biological targets in multiple ways. This scaffold can adopt different conformations depending on the surrounding environment, allowing it to bind effectively to various proteins and enzymes. Such flexibility makes it an ideal candidate for designing molecules with high specificity and low toxicity. Furthermore, the presence of an oxygen double bond in the 2 oxo group adds another layer of complexity to its interactions with biological targets.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinities of small molecules like 2 oxo 2 (3 oxo 1 234 tetrahydroquinoxalin 11 yl ethyl 22 (methylsulfanyl)pyridine 33 carboxylate) with high accuracy. These computational studies can provide valuable insights into how the compound interacts with its biological targets at the molecular level. By understanding these interactions, researchers can optimize the structure of the compound to enhance its potency and selectivity.

Experimental validation of these computational predictions is crucial for advancing the development of novel pharmaceutical agents. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of small molecules with their targets. These methods provide high-resolution structures that can confirm or refine computational models.

The synthesis of complex molecules like 561296068 requires careful planning and expertise in organic chemistry. Advanced synthetic techniques have been developed over the years to facilitate the construction of intricate molecular frameworks efficiently. The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity.

One of the key challenges in synthesizing such compounds is managing regioselectivity and stereoselectivity during reactions. The presence of multiple functional groups necessitates careful consideration of reaction pathways to avoid unwanted side products. Advances in catalytic methods have provided new tools for achieving high selectivity during synthesis.

The pharmacokinetic properties of 561296068 are also critical factors that need to be evaluated during drug development. Parameters such as solubility, stability, bioavailability, and metabolic clearance determine how effectively a drug can reach its target site within the body. Computational models can predict some of these properties based on molecular structure alone; however experimental data remains essential for accurate assessment.

In conclusion,561296068 represents an exciting development in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications。 The combination of functional groups such as pyridine、tetrahydroquinoxaline、and methylsulfanyl makes it an intriguing candidate for further research。 With continued investigation into its biological activities、synthetic feasibility、and pharmacokinetic properties，this compound has great potential as a lead molecule for developing new drugs targeting various diseases。